Cas no 364779-15-7 (Ginsenoside Rk3)

Ginsenoside rk3 is present in the roots of Panax ginseng. Ginsenoside rk3 inhibits TNF in HepG2 cells- α Induced NF- κ B transcriptional activity with IC50 value of 14.24 ± 1.30 μ M

Ginsenoside Rk3 structure

Product Name:Ginsenoside Rk3

CAS No:364779-15-7

Molecular Formula:C₃₆H₆₀O₈

Molecular Weight:620.8568

MDL:MFCD23379928

CID:1065594

PubChem ID:75412555

Ginsenoside Rk3 Properties

Names and Identifiers

- Ginsenoside Rk3 standard
- Ginsenoside Rk3
- Y0093
- CHEMBL4215641
- CS-3848
- AS-78397
- MFCD23379928
- Ginsenoside-Rk3
- AKOS030526797
- 364779-15-7
- CHEBI:228315
- HY-N0906
- (2R,3R,4S,5S,6R)-2-[[(3S,5R,6S,8R,9R,10R,12R,13R,14R,17S)-3,12-dihydroxy-4,4,8,10,14-pentamethyl-17-(6-methylhepta-1,5-dien-2-yl)-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-6-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- AC-34682
- SCHEMBL18542864
- 3beta,12beta-dihydroxydammar-20(21),24-diene-3-O-beta-D-glucopyranosyl(1-2)-beta-D-glucopyranoside
- (2R,3R,4S,5S,6R)-2-(((3S,5R,6S,8R,9R,10R,12R,13R,14R,17S)-3,12-dihydroxy-4,4,8,10,14-pentamethyl-17-(6-methylhepta-1,5-dien-2-yl)-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-6-yl)oxy)-6-(hydroxymethyl)oxane-3,4,5-triol
- +Expand
- MDL： MFCD23379928
- InChIKey： AVXFIVJSCUOFNT-QXPABTKOSA-N
- Inchi： 1S/C36H60O8/c1-19(2)10-9-11-20(3)21-12-15-35(7)27(21)22(38)16-25-34(6)14-13-26(39)33(4,5)31(34)23(17-36(25,35)8)43-32-30(42)29(41)28(40)24(18-37)44-32/h10,21-32,37-42H,3,9,11-18H2,1-2,4-8H3/t21-,22-,23+,24-,25-,26+,27+,28-,29+,30-,31+,32-,34-,35-,36-/m1/s1
- SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@@]1([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]([H])(C(=C([H])[H])C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])[C@@]3([H])[C@@]([H])(C([H])([H])[C@]2([H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@@]21[H])O[H])O[H]

Computed Properties

Exact Mass: 620.428819g/mol
Surface Charge: 0
XLogP3: 5.7
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 7
Monoisotopic Mass: 620.428819g/mol
Monoisotopic Mass: 620.428819g/mol
Topological Polar Surface Area: 140Å²
Heavy Atom Count: 44
Complexity: 1100
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 15
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 620.9

Experimental Properties

Boiling Point: 722.4±60.0℃ at 760 mmHg
Melting Point: Not available
Vapor Pressure: 0.0±5.3 mmHg at 25°C
Flash Point: 390.7±32.9 °C
Solubility: Insuluble (1.2E-3 g/L) (25 ºC),
Color/Form: Powder
Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),

Ginsenoside Rk3 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C6ZM-1mg	Ginsenoside Rk3	364779-15-7	98%	1mg	$151.00	2024-05-04
A2B Chem LLC	AF68130-1mg	Ginsenoside Rk3	364779-15-7	98%	1mg	$84.00
abcr	AB479183-5 mg	Ginsenoside rk3; .	364779-15-7		5mg	€319.50	2023-07-10
Chemenu	CM182407-10mg	Ginsenoside Rk3	364779-15-7	98%	10mg	$404
ChemFaces	CFN92593-10mg	Ginsenoside Rk3	364779-15-7	>=98%	10mg	$180
ChemScence	CS-3848-5mg	Ginsenoside Rk3	364779-15-7	98.85%	5mg	$220.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1653-10mg	Ginsenoside Rk3	364779-15-7	98%	10mg	$260	2022-04-26
Crysdot LLC	CD32001541-5mg	Ginsenoside Rk3	364779-15-7	98+%	5mg	$287	2024-07-18
MedChemExpress	HY-N0906-5mg	Ginsenoside Rk3	364779-15-7	98.44%	5mg	￥2200	2024-04-18
S e l l e c k ZHONG GUO	E0919-1mg	Ginsenoside\xa0Rk3	364779-15-7		1mg	￥3267.81